8-bromo-6-methyl-4H-pyrido[4,3-b][1,4]oxazine-3,5-dione

• IUPAC Name: 8-bromo-6-methyl-4H-pyrido[4,3-b][1,4]oxazine-3,5-dione
• InChI: InChI=1S/C8H7BrN2O3/c1-11-2-4(9)7-6(8(11)13)10-5(12)3-14-7/h2H,3H2,1H3,(H,10,12)
• InChI Key: HDIGSJNVFXZWOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C(C1=O)NC(=O)CO2)Br
• Molecular Formula: C8H7BrN2O3
• Molecular Weight: 259.06 g/mol

Description

Molecular Structure Analysis

The molecular structure of 8-bromo-6-methyl-4H-pyrido[4,3-b][1,4]oxazine-3,5-dione is characterized by the presence of a bromine atom, a methyl group, and an oxazine ring. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Future Directions

The future directions for the study of 8-bromo-6-methyl-4H-pyrido[4,3-b][1,4]oxazine-3,5-dione could include further exploration of its synthesis, chemical reactions, and mechanism of action. Additionally, its potential applications, particularly in the field of medicinal chemistry, could be investigated.

Synthesis routes and methods

Procedure details

At room temperature, to the title compound of step 1 (90 mg, 0.5 mmol) in anhydrous CH3CN (1 mL) was added NBS (89 mg, 0.5 mmol). After stirring about 2 h, additional NBS (75 mg, 0.4 mmol) was added and the reaction was complete within 20 min. EA extractive work up and silica gel chromatography gave the title compound (51 mg, 0.39 mmol) in 39% yield.